Cas no 2228504-14-9 (1-(2-bromo-3-fluorophenyl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(2-bromo-3-fluorophenyl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228504-14-9
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 5808501
• PubChem ID: 165946342
• Update Time: 2025-08-05

1-(2-bromo-3-fluorophenyl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-3-fluorophenyl)methyl-N-methylcyclopropan-1-amine
• 1-[(2-bromo-3-fluorophenyl)methyl]-N-methylcyclopropan-1-amine
• 2228504-14-9
• EN300-1904204

• Inchi： 1S/C11H13BrFN/c1-14-11(5-6-11)7-8-3-2-4-9(13)10(8)12/h2-4,14H,5-7H2,1H3
• InChI Key： BVUJADBDQQGSQH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC1(CC1)NC)F

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on 1-(2-bromo-3-fluorophenyl)methyl-N-methylcyclopropan-1-amine

Introduction to 1-(2-bromo-3-fluorophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228504-14-9)

The compound 1-(2-bromo-3-fluorophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228504-14-9) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential in modulating biological pathways and its utility in drug discovery programs.

At the core of this compound's structure lies a cyclopropanecarbonitrile moiety, which is known for its rigid three-membered ring system. This feature not only imparts steric constraints but also enhances binding affinity to biological targets. The presence of a bromo and fluoro substituent on the aromatic ring further fine-tunes the electronic properties of the molecule, making it an attractive scaffold for medicinal chemists seeking to optimize pharmacokinetic and pharmacodynamic profiles.

The N-methylcyclopropan-1-amine component introduces a basic nitrogen atom, which can serve as a hydrogen bond acceptor or participate in ionic interactions with biological targets. This amine group is also susceptible to further derivatization, allowing for the creation of a diverse library of analogs with tailored biological activities. The combination of these structural elements makes this compound a promising candidate for further exploration in therapeutic research.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development due to their ability to enhance metabolic stability and binding affinity. The 2-bromo-3-fluorophenyl moiety in this compound exemplifies such a feature, providing a rationale for its investigation in various disease models. Researchers have been particularly interested in its potential as an intermediate in the synthesis of kinase inhibitors, given the prevalence of aromatic rings in many kinase structures.

In addition to its structural appeal, 1-(2-bromo-3-fluorophenyl)methyl-N-methylcyclopropan-1-amine has shown promise in preclinical studies as a modulator of central nervous system (CNS) pathways. The cyclopropanecarbonitrile scaffold is known to interact with certain neurotransmitter receptors, suggesting potential applications in treating neurological disorders. Preliminary data indicate that this compound may exhibit activity at serotonin receptors, which are implicated in conditions such as depression and anxiety.

The pharmaceutical industry has increasingly recognized the value of molecular diversity in drug discovery pipelines. Compounds like 1-(2-bromo-3-fluorophenyl)methyl-N-methylcyclopropan-1-amine contribute to this diversity by introducing novel structural motifs that may elicit unique biological responses. The bromo and fluoro substituents are particularly valuable, as they can be readily modified through cross-coupling reactions or other synthetic methodologies to generate structurally related compounds with enhanced potency or selectivity.

Advances in computational chemistry have further accelerated the exploration of such compounds. Molecular modeling studies have been instrumental in predicting binding modes and affinities, allowing researchers to prioritize candidates for experimental validation. The rigid nature of the cyclopropane ring ensures favorable interactions with protein targets, while the fluorinated aromatic ring provides additional binding cues through hydrophobic and electrostatic interactions.

The synthesis of 1-(2-bromo-3-fluorophenyl)methyl-N-methylcyclopropan-1-amine presents an interesting challenge due to the complexity of its structure. However, recent developments in synthetic methodologies have made it more accessible than previously thought. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling, have enabled efficient construction of the aromatic core while preserving sensitive functional groups like the nitrile and amine moieties.

Future research directions may focus on exploring derivatives of this compound that exhibit improved pharmacological profiles. For instance, modifications at the cyclopropane ring or introduction of additional heterocycles could lead to novel scaffolds with enhanced target engagement or reduced toxicity. Additionally, exploring prodrug strategies might enhance bioavailability and tissue distribution, making these compounds more effective therapeutics.

The broader implications of this research extend beyond individual compounds to the development of new chemical tools for understanding biological processes at a molecular level. By studying compounds like 1-(2-bromo-3-fluorophenyl)methyl-N-methylcyclopropan-1-amine, researchers gain insights into how structural features influence biological activity, which can inform future drug design efforts.

In conclusion, 1-(2-bromo-3-fluorophenyl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228504-14-9) represents a compelling example of how structural innovation can drive therapeutic discovery. Its unique combination of functional groups and promising preclinical activity make it a valuable asset in medicinal chemistry research. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in developing next-generation therapeutics.